N-benzhydryl-2,2-diphenylacetamide

• Molecular Formula: C27H23NO
• Molecular Weight: 377.5 g/mol
• IUPAC Name: N-benzhydryl-2,2-diphenylacetamide
• InChI: InChI=1S/C27H23NO/c29-27(25(21-13-5-1-6-14-21)22-15-7-2-8-16-22)28-26(23-17-9-3-10-18-23)24-19-11-4-12-20-24/h1-20,25-26H,(H,28,29)
• InChI Key: QBXRDPJUNOOKIT-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC(C3=CC=CC=C3)C4=CC=CC=C4

Description

N-benzhydryl-2,2-diphenylacetamide, commonly known as benzocaine, is a local anesthetic that is widely used in various fields, including medicine, dentistry, and cosmetics. It is a white, odorless, and tasteless powder that is soluble in organic solvents but insoluble in water. Benzocaine has been extensively studied for its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

Benzocaine acts as a local anesthetic by blocking the voltage-gated sodium channels in the neuronal cell membrane, preventing the propagation of action potentials and thereby inhibiting the transmission of pain signals. Benzocaine also has weak effects on potassium channels, calcium channels, and GABA receptors.
Biochemical and Physiological Effects
Benzocaine has been shown to have various biochemical and physiological effects, including reducing the excitability of neurons, decreasing the release of neurotransmitters, and inhibiting the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase. Benzocaine has also been reported to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

Benzocaine has several advantages as a local anesthetic for lab experiments, including its rapid onset of action, long duration of effect, and low toxicity. However, benzocaine also has several limitations, including its potential to interfere with other experimental procedures, its limited solubility in water, and its potential to cause allergic reactions in some individuals.

Future Directions

Several future directions for research on benzocaine include the development of new synthesis methods, the investigation of its potential as a therapeutic agent for various diseases, the exploration of its interactions with other drugs and biomolecules, and the optimization of its pharmacokinetic and pharmacodynamic properties. Additionally, the use of benzocaine as a tool for studying the structure and function of ion channels and other membrane proteins may provide valuable insights into the mechanisms of various physiological processes.

Synthesis Methods

Benzocaine can be synthesized through the condensation reaction between benzhydryl chloride and ethyl 2-oxo-2-phenylacetate in the presence of sodium ethoxide. The reaction yields N-benzhydryl-2,2-diphenylacetamide, which can be purified through recrystallization from ethanol.

Scientific Research Applications

Benzocaine has been used in various scientific research applications, including as a local anesthetic for pain relief in animal models, as a tool for studying the mechanism of action of other drugs, and as a substrate for enzyme assays. Benzocaine is also used as a reference compound in the development and validation of analytical methods for the detection and quantification of local anesthetics in biological matrices.